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Introduction

Sodium-ion batteries (SIBs) are emerging as a promising alternative to lithium-ion batteries,
primarily due to the natural abundance and low cost of sodium. The electrolyte is a critical
component that dictates the performance, safety, and lifespan of SIBs. Sodium
bis(fluorosulfonyl)imide (NaFSI) has garnered significant attention as an electrolytic salt due
to its high solubility in common organic solvents, excellent thermal stability, and high ionic
conductivity.[1] This document provides detailed application notes and experimental protocols
for the preparation of NaFSI-based electrolytes for use in sodium-ion battery research and
development.

A key advantage of NaFSl is its utility in formulating high-concentration electrolytes (HCEs) and
localized high-concentration electrolytes (LHCES). These advanced electrolyte systems have
been shown to outperform traditional dilute electrolytes by improving cycling stability and
forming a more stable solid electrolyte interphase (SEI) on the anode.[1][2] The SEI is a crucial
passivation layer that prevents ongoing electrolyte decomposition while allowing for the
transport of sodium ions.[3]

This guide will cover the preparation of standard, high-concentration, and localized high-
concentration NaFSl-based electrolytes, along with key performance data and characterization
techniques.
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Materials and Equipment

Materials:

e Sodium bis(fluorosulfonyl)imide (NaFSl), battery grade (=99.9% purity)[4]
o Ethylene Carbonate (EC), battery grade (anhydrous, 299%)

e Propylene Carbonate (PC), battery grade (anhydrous, 299%)

o Dimethyl Carbonate (DMC), battery grade (anhydrous, =299%)

o Diethyl Carbonate (DEC), battery grade (anhydrous, >299%)

e 1,2-Dimethoxyethane (DME), battery grade (anhydrous, >99.5%)

e 1,12 2-Tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE), battery grade (=99.5%)
¢ Fluoroethylene carbonate (FEC) additive (optional)

e Argon gas (Ar), high purity (=99.999%)

o Glass vials with airtight caps

e Magnetic stir bars

Equipment:

Argon-filled glovebox with H20 and Oz levels < 0.5 ppm

Vacuum oven

Analytical balance (£0.1 mg resolution)

Magnetic stirrer

Volumetric flasks and pipettes

Syringes and syringe filters (PTFE, 0.2 um pore size)
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Experimental Protocols
Protocol 1: Preparation of a Standard 1 M NaFSI
Carbonate-Based Electrolyte

This protocol describes the preparation of a commonly used electrolyte, 1 M NaFSl ina 1:1
(v/v) mixture of Ethylene Carbonate (EC) and Diethyl Carbonate (DEC).

Workflow Diagram:
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Caption: Workflow for preparing a standard 1 M NaFSI electrolyte.
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Step-by-Step Procedure:

» Drying the Salt: Place the required amount of NaFSI powder in a glass vial and dry it in a
vacuum oven at 120°C for at least 24 hours to remove any residual moisture. NaFSl is
hygroscopic and must be handled in a dry environment.[1]

o Glovebox Preparation: Transfer the dried NaFSlI, solvents (EC, DEC), vials, stir bars, and
other necessary equipment into an argon-filled glovebox.

e Solvent Preparation: In the glovebox, prepare the solvent mixture. For a 1:1 (v/v) EC:DEC
mixture, carefully measure equal volumes of EC and DEC and add them to a clean, dry
glass vial containing a magnetic stir bar.

e Salt Dissolution:

o Calculate the mass of NaFSI required to achieve a 1 M concentration in the total volume
of the solvent mixture. The molecular weight of NaFSl is 203.12 g/mol .[4]

o Slowly add the pre-weighed, dried NaFSI salt to the solvent mixture while stirring.

o Seal the vial tightly and continue stirring at room temperature for at least 12 hours, or until

the salt is completely dissolved. Gentle heating (e.g., to 50°C) can aid dissolution, but
ensure the solution is cooled to room temperature before use.

e Finalization and Storage: Once the salt is fully dissolved, visually inspect the electrolyte for
any particulate matter. The solution should be clear and colorless. Store the prepared
electrolyte in a tightly sealed vial inside the glovebox to prevent moisture contamination.

Protocol 2: Preparation of a High-Concentration (HCE)
NaFSI Ether-Based Electrolyte

This protocol outlines the preparation of a 5 M NaFSl in 1,2-dimethoxyethane (DME)
electrolyte, an example of an ultraconcentrated formulation.[2]

Workflow Diagram:
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Caption: Workflow for preparing a high-concentration NaFSI electrolyte.
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Step-by-Step Procedure:

Drying the Salt: As in Protocol 1, thoroughly dry the NaFSI salt in a vacuum oven at 120°C
for 24 hours.

Glovebox Transfer: Move all necessary materials, including the dried salt, DME, and
equipment, into the argon-filled glovebox.

Solvent and Salt Measurement:

o Pipette the required volume of anhydrous DME into a glass vial equipped with a magnetic
stir bar.

o Calculate the mass of NaFSI needed to achieve a 5 M concentration.
Dissolution:

o Gradually add the weighed NaFSI to the DME solvent under vigorous stirring. Due to the
high concentration, the dissolution process may be slow.

o Continue stirring for 24 hours. Gentle heating to 50-60°C can significantly accelerate the
dissolution.

Storage: After ensuring complete dissolution and cooling to room temperature, store the
highly viscous electrolyte in a sealed vial within the glovebox.

Protocol 3: Preparation of a Localized High-
Concentration (LHCE) NaFSI Electrolyte

This protocol describes the preparation of an LHCE by adding a non-solvating diluent (TTE) to
a pre-made HCE. An example formulation is 3.8 M NaFSI in DME with TTE added at a specific
molar ratio.[5]

Logical Relationship Diagram:
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Caption: Logical relationship in the formulation of an LHCE.
Step-by-Step Procedure:

» Prepare the HCE: First, prepare the high-concentration electrolyte (e.g., 3.8 M NaFSlI in
DME) following the steps outlined in Protocol 2.

e Add the Diluent:

o In the glovebox, calculate the required volume of the TTE diluent based on the desired
molar ratio of salt:solvent:diluent.

o Slowly add the TTE to the prepared HCE solution while stirring.
» Homogenization and Storage:
o Continue stirring the mixture for several hours to ensure it is homogeneous.

o Store the final LHCE in a tightly sealed vial inside the glovebox. The resulting electrolyte
should have a lower viscosity than the parent HCE.

Quantitative Data Presentation

The performance of NaFSl-based electrolytes is highly dependent on the choice of solvent, salt
concentration, and the presence of additives. The following tables summarize key quantitative
data from various studies.

Table 1: lonic Conductivity of Various NaFSI-Based Electrolytes
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Salt lonic

Electrolyte . Temperature o
. Concentration Conductivity Reference

Composition (°C)

(mol/L or m) (mS/cm)
NaFSl in Not specified,

1.4 40 _ [3]
PC:EMC (15:85) used as baseline
NaFSl in MA 3 25 14.1 [6]
NaFSlI in DMC 1 25 7.82 [6]
NaFSl in DMC 1 -20 0.61 [6]
NaFSl in MA 1 25 10.72 [6]
NaFSl in MA 1 -20 8.06 [6]

Not specified,
NaFSI in DME 5 Not specified noted as [2]
ultraconcentrated
NaFSl in x=0.2 (mol
. 25 ~3.5 [7]
CsmpyrFSI fraction)
NaFSl in x=0.2 (mol
_ 100 ~20 [7]

CsmpyrFSi fraction)

Note: MA = Methyl Acetate, CsmpyrFSI = N-methyl-N-propylpyrrolidinium
bis(fluorosulfonyl)imide ionic liquid.

Table 2: Cycling Performance of Sodium-lon Cells with NaFSI-Based Electrolytes

| Cathode/Anode | Electrolyte Composition | Key Cycling Parameters | Performance Metrics |
Reference | | :--- | :--- | :--- | :--- | | NaNi1/3Fe1/3Mn1/302 / Hard Carbon | NaFSI-NaPFe dual salt |
250 cycles @ 25°C | Capacity retention increased from 47.2% to 75.5% (vs. NaPFs only) [[8] | |
NaNii/3Fe1/3sMn1/302 / Hard Carbon | NaFSI-NaPFe dual salt | 80 cycles @ 45°C | Capacity
retention increased from 51.0% to 82.3% (vs. NaPFe only) |[8] | | Na / NasFe3(POa4)2(P207) | 5
M NaFSI in DME | 300 cycles | High reversible capacity of 109 mAh g~ |[2] | | Na / Stainless
Steel | 5 M NaFSI in DME | 120 cycles | Coulombic efficiency of 99.3% for Na plating/stripping |
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[2] | | Hard Carbon / Na | 3 m NaFSI in MA | 30 cycles @ -20°C | Moderate capacity retention |
[611

Concluding Remarks

The preparation of high-quality NaFSI-based electrolytes is crucial for advancing sodium-ion
battery research. Careful attention to anhydrous conditions and proper dissolution techniques
is paramount. The protocols provided herein offer a foundation for synthesizing standard, high-
concentration, and localized high-concentration electrolytes. Researchers can adapt these
protocols by incorporating various solvents, additives (such as FEC for improved SEI
formation), or co-salts (like NaPFe to mitigate aluminum corrosion) to optimize electrolyte
properties for specific electrode materials and applications.[8][9] The provided data tables
serve as a useful reference for comparing the expected performance of different NaFSlI
electrolyte formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for NaFSI-Based
Electrolytes in Sodium-lon Batteries]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1448128#preparation-of-nafsi-based-electrolytes-for-
sodium-ion-batteries]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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